Cas no 4082-55-7 (methyl nonacosanoate)

• Product Name: methyl nonacosanoate
• CAS No: 4082-55-7
• MF: C₃₀H₆₀O₂
• MW: 452.796210289001
• CID: 926232
• PubChem ID: 20017
• Update Time: 2025-05-27

methyl nonacosanoate Chemical and Physical Properties

Names and Identifiers

• methyl nonacosanoate
• methyl nonacosan-1-oate
• DTXSID40193809
• 4082-55-7
• EINECS 223-808-7
• CS-0185701
• HY-W127472
• NS00030852
• SCHEMBL245609

• Inchi： 1S/C30H60O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30(31)32-2/h3-29H2,1-2H3
• InChI Key： WGNBXLBBAVTMCK-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 452.4596
• Monoisotopic Mass: 452.459331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 28
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.858±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64.5-71.0 ºC
• Boiling Point: 467.1 ℃ at 760mmHg
• Flash Point: 235.6 ℃
• Refractive Index: 1.454
• Solubility: Insuluble (5.4E-7 g/L) (25 ºC),
• PSA: 26.3

methyl nonacosanoate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl nonacosanoate

Methyl Nonacosanoate (CAS No. 4082-55-7): An Overview and Recent Advances

Methyl nonacosanoate (CAS No. 4082-55-7) is a long-chain fatty acid ester that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound, also known as methyl 29:0, is characterized by its long hydrocarbon chain and ester functional group, which contribute to its stability and solubility properties.

The chemical structure of methyl nonacosanoate consists of a 29-carbon saturated fatty acid chain esterified with methanol. This structure provides the compound with a high degree of hydrophobicity, making it suitable for applications where water resistance and lipid solubility are desired. The high melting point of methyl nonacosanoate (approximately 60°C) also makes it a valuable component in formulations that require thermal stability.

In the pharmaceutical industry, methyl nonacosanoate has been explored for its potential as a drug delivery vehicle. Its ability to form stable micelles and liposomes allows for the encapsulation and controlled release of active pharmaceutical ingredients (APIs). Recent studies have shown that methyl nonacosanoate-based formulations can enhance the bioavailability and therapeutic efficacy of poorly soluble drugs, such as antifungal agents and anticancer drugs.

One notable application of methyl nonacosanoate in drug delivery is its use in transdermal patches. The compound's high lipid solubility enables it to penetrate the skin barrier more effectively, facilitating the delivery of drugs directly into the systemic circulation. This approach has been particularly useful for the administration of hormones, pain relievers, and other therapeutic agents that benefit from sustained release profiles.

In the field of cosmetics, methyl nonacosanoate is valued for its emollient properties and ability to improve the texture and feel of skin care products. Its high melting point ensures that formulations remain stable over a wide range of temperatures, preventing phase separation and maintaining product quality. Additionally, the compound's low toxicity and irritancy profile make it a safe choice for use in personal care products.

Recent research has also explored the use of methyl nonacosanoate in materials science, particularly in the development of biodegradable polymers. The compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. For example, blends of poly(lactic acid) (PLA) and methyl nonacosanoate have shown improved tensile strength and flexibility compared to pure PLA, making them suitable for applications such as packaging materials and medical devices.

The environmental impact of methyl nonacosanoate has also been a focus of recent studies. Unlike many synthetic chemicals, this compound is derived from natural sources, such as plant oils, which reduces its environmental footprint. Furthermore, its biodegradability ensures that it does not persist in the environment, minimizing potential ecological risks.

In conclusion, methyl nonacosanoate (CAS No. 4082-55-7) is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical properties make it an attractive choice for various formulations and products. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in multiple industries.